Cas no 6964-62-1 (NSC 66811)

• Product Name: NSC 66811
• CAS No: 6964-62-1
• MF: C₂₃H₂₀N₂O
• MW: 340.417705535889
• MDL: MFCD08823776
• CID: 526454
• PubChem ID: 354335381
• Update Time: 2025-04-19

NSC 66811 Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol,2-methyl-7-[phenyl(phenylamino)methyl]-
• Nsc66811
• 2-Methyl-7-[phenyl(phenylamino)methyl]-8-quinolinol
• 7-[anilino(phenyl)methyl]-2-methylquinolin-8-ol
• (2-methyl-7-[phenyl(phenylamino)methyl]-8-quinolinol)
• 2-methyl-7-[phenyl(phenylamino)methyl]quinolin-8-ol
• 7-(anilino(phenyl)methyl)-2-methyl-8-quinolinol
• 7-(Anilino(phenyl)-methyl)-2-methyl-8-quinolinol
• AC1L6NIN
• AC1Q79MP
• CHEMBL210778
• SureCN1241576
• 8-Hydroxy-2-methyl-7-[phenyl(phenylamino)methyl]quinoline
• NSC 66811
• AKOS003020553
• DTXSID30290119
• SCHEMBL1241576
• SB73070
• L10087
• 2-methyl-7-(phenyl-phenylamino)methyl) quinolin-8-ol
• M2390
• VU0452053-1
• MFCD08823776
• CS-0003665
• 6964-62-1
• BCP07490
• NSC-66811
• MDM2 Inhibitor II
• AKOS016050521
• HY-14967
• AS-68998
• MDM2 Antagonist II
• 2-methyl-7-(phenyl(phenylamino)methyl)quinolin-8-ol
• BDBM31206
• DS-009289

• MDL： MFCD08823776
• Inchi： 1S/C23H20N2O/c1-16-12-13-18-14-15-20(23(26)22(18)24-16)21(17-8-4-2-5-9-17)25-19-10-6-3-7-11-19/h2-15,21,25-26H,1H3
• InChI Key： WEENRMPCSWFMTE-UHFFFAOYSA-N
• SMILES： OC1C2C(=CC=C(C)N=2)C=CC=1C(C1C=CC=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 340.1577
• Monoisotopic Mass: 340.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 143.0 to 147.0 deg-C
• Boiling Point: 529.5±45.0°C at 760 mmHg
• Solubility: Insuluble (2.1E-3 g/L) (25 ºC),
• PSA: 45.15
• λmax: 250(EtOH)(lit.)

NSC 66811 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 8-hydroxyquinolines
• Other Chemical Reagents